Cas no 1018141-95-1 (2-3-cyclopropyl-4-(methoxycarbonyl)-6-methyl-1H-pyrazolo3,4-bpyridin-1-ylacetic acid)

• Product Name: 2-3-cyclopropyl-4-(methoxycarbonyl)-6-methyl-1H-pyrazolo3,4-bpyridin-1-ylacetic acid
• CAS No: 1018141-95-1
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• MDL: MFCD09701510
• CID: 3158984
• PubChem ID: 25247627
• Update Time: 2025-10-29

2-3-cyclopropyl-4-(methoxycarbonyl)-6-methyl-1H-pyrazolo3,4-bpyridin-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• [3-cyclopropyl-4-(methoxycarbonyl)-6-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl] acetic acid
• [3-Cyclopropyl-4-(methoxycarbonyl)-6-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid
• 2-3-cyclopropyl-4-(methoxycarbonyl)-6-methyl-1H-pyrazolo3,4-bpyridin-1-ylacetic acid
• 1018141-95-1
• EN300-231450
• STK351875
• TQB14195
• MFCD09701510
• 2-(3-cyclopropyl-4-methoxycarbonyl-6-methylpyrazolo[3,4-b]pyridin-1-yl)acetic acid
• 2-(3-Cyclopropyl-4-(methoxycarbonyl)-6-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid
• 2-(3-Cyclopropyl-4-(methoxycarbonyl)-6-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)aceticacid
• CS-0241113
• [3-CYCLOPROPYL-4-(METHOXYCARBONYL)-6-METHYLPYRAZOLO[3,4-B]PYRIDIN-1-YL]ACETIC ACID
• AKOS005167596
• 2-[3-cyclopropyl-4-(methoxycarbonyl)-6-methyl-1h-pyrazolo[3,4-b]pyridin-1-yl]acetic acid

• MDL： MFCD09701510
• Inchi： 1S/C14H15N3O4/c1-7-5-9(14(20)21-2)11-12(8-3-4-8)16-17(6-10(18)19)13(11)15-7/h5,8H,3-4,6H2,1-2H3,(H,18,19)
• InChI Key： YYRCOJWETHBGFO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C)N=C2C=1C(C1CC1)=NN2CC(=O)O)=O

Computed Properties

• Exact Mass: 289.10625597Da
• Monoisotopic Mass: 289.10625597Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-3-cyclopropyl-4-(methoxycarbonyl)-6-methyl-1H-pyrazolo3,4-bpyridin-1-ylacetic acid

Recent Advances in the Study of 2-3-cyclopropyl-4-(methoxycarbonyl)-6-methyl-1H-pyrazolo[3,4-b]pyridin-1-ylacetic acid (CAS: 1018141-95-1)

The compound 2-3-cyclopropyl-4-(methoxycarbonyl)-6-methyl-1H-pyrazolo[3,4-b]pyridin-1-ylacetic acid (CAS: 1018141-95-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazolopyridine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential clinical applications.

One of the most notable advancements in the study of this compound is its role as a potent inhibitor of specific kinase targets. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer and inflammatory disorders. Researchers have demonstrated that 2-3-cyclopropyl-4-(methoxycarbonyl)-6-methyl-1H-pyrazolo[3,4-b]pyridin-1-ylacetic acid exhibits high selectivity and efficacy in inhibiting these targets, making it a valuable candidate for further drug development. Structural-activity relationship (SAR) studies have further elucidated the importance of the cyclopropyl and methoxycarbonyl groups in enhancing its binding affinity and pharmacokinetic properties.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential in other therapeutic areas. For instance, preliminary studies suggest that it may possess anti-inflammatory and immunomodulatory effects, which could be leveraged for the treatment of autoimmune diseases. The compound's unique chemical structure allows for interactions with multiple biological targets, highlighting its versatility as a pharmacophore. Researchers are also investigating its metabolic stability and toxicity profile to ensure its suitability for clinical use.

The synthesis of 2-3-cyclopropyl-4-(methoxycarbonyl)-6-methyl-1H-pyrazolo[3,4-b]pyridin-1-ylacetic acid has been optimized to improve yield and purity, facilitating its use in large-scale studies. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and confirm its structural integrity. These advancements have paved the way for more comprehensive preclinical and clinical evaluations.

Looking ahead, the continued exploration of 2-3-cyclopropyl-4-(methoxycarbonyl)-6-methyl-1H-pyrazolo[3,4-b]pyridin-1-ylacetic acid holds great promise for the development of novel therapeutics. Future research directions may include the design of derivatives with enhanced potency and reduced off-target effects, as well as the investigation of combination therapies to maximize therapeutic outcomes. The compound's unique properties position it as a key player in the next generation of targeted therapies, offering hope for patients with challenging medical conditions.